Cas no 1184575-60-7 ((Cyclopropyl-thiophen-3-ylmethyl-amino)-acetic acid)

• Product Name: (Cyclopropyl-thiophen-3-ylmethyl-amino)-acetic acid
• CAS No: 1184575-60-7
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 2159356
• Update Time: 2025-06-27

(Cyclopropyl-thiophen-3-ylmethyl-amino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (Cyclopropyl-thiophen-3-ylmethyl-amino)-acetic acid
• AM91054
• (Cyclopropylthiophen-3-ylmethylamino)acetic acid

• Inchi： 1S/C10H13NO2S/c12-10(13)6-11(9-1-2-9)5-8-3-4-14-7-8/h3-4,7,9H,1-2,5-6H2,(H,12,13)
• InChI Key： ZCXSTWAFPRTGRQ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(CC(=O)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 218
• Topological Polar Surface Area: 68.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Cyclopropyl-thiophen-3-ylmethyl-amino)-acetic acid

Cyclopropyl-thiophen-3-ylmethyl-amino-acetic Acid (CAS No. 1184575-60-7): A Comprehensive Overview

Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid, a compound with the CAS number 1184575-60-7, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound is a derivative of amino acids, specifically incorporating a cyclopropyl group and a thiophene ring, which are known to confer distinct chemical properties and biological functionalities. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it a valuable tool for researchers exploring its applications in drug discovery and materials science.

The molecular structure of Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid is characterized by a cyclopropane ring attached to a thiophene moiety, which is further connected to an amino-acetic acid backbone. This arrangement creates a molecule with both rigid and flexible structural elements, contributing to its diverse reactivity and potential for binding to various biological targets. The presence of the thiophene ring introduces aromaticity and electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in chemical reactions.

Recent studies have highlighted the potential of Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid as a precursor for the development of bioactive molecules. For instance, researchers have explored its role in peptide synthesis, where its unique functional groups can serve as scaffolds for constructing complex biomolecules with tailored activities. Additionally, the compound has been investigated for its ability to act as a chelating agent, which could be exploited in metalloenzyme inhibition or metal coordination chemistry.

In terms of pharmacological applications, Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid has shown promise in modulating cellular signaling pathways. Its interaction with G-protein coupled receptors (GPCRs) has been studied, suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, the compound's ability to penetrate cellular membranes efficiently makes it a candidate for drug delivery systems targeting intracellular pathogens.

The synthesis of Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for studying the stereochemical outcomes of biological interactions. This has opened new avenues for exploring the compound's enantioselective properties in chiral environments.

From an environmental perspective, the degradation pathways of Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid have been studied under various conditions, revealing its susceptibility to oxidative cleavage and enzymatic hydrolysis. These findings are essential for assessing its environmental impact and developing strategies for waste management in industrial settings.

In conclusion, Cyclopropyl-thiophen-3-ylmethyl-amino-acetic acid (CAS No. 1184575-60-7) stands as a versatile molecule with immense potential across multiple scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthetic and analytical techniques, positions it as a key player in advancing our understanding of complex chemical systems and their biological implications.